Cas no 128792-65-4 (1H-Pyrazole,3-methoxy-4,5-dimethyl-(9CI))

• Product Name: 1H-Pyrazole,3-methoxy-4,5-dimethyl-(9CI)
• CAS No: 128792-65-4
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• CID: 855661
• Update Time: 2025-10-22

1H-Pyrazole,3-methoxy-4,5-dimethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,3-methoxy-4,5-dimethyl-(9CI)

• Inchi： 1S/C6H10N2O/c1-4-5(2)7-8-6(4)9-3/h1-3H3,(H,7,8)
• InChI Key： NYYJLMQZVZDIDI-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C)C(OC)=N1

Computed Properties

• Exact Mass: 125.07157

Experimental Properties

• PSA: 35.01

Additional information on 1H-Pyrazole,3-methoxy-4,5-dimethyl-(9CI)

Comprehensive Overview of 1H-Pyrazole,3-methoxy-4,5-dimethyl-(9CI) (CAS No. 128792-65-4)

1H-Pyrazole,3-methoxy-4,5-dimethyl-(9CI) (CAS No. 128792-65-4) is a specialized organic compound belonging to the pyrazole family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. Researchers and manufacturers are increasingly interested in 3-methoxy-4,5-dimethyl-1H-pyrazole for its versatility and adaptability in synthetic chemistry.

The molecular structure of 1H-Pyrazole,3-methoxy-4,5-dimethyl-(9CI) features a methoxy group at the 3-position and methyl groups at the 4 and 5 positions, which contribute to its distinct chemical behavior. These functional groups make it a valuable intermediate in the synthesis of more complex molecules. The compound's CAS number 128792-65-4 serves as a unique identifier in chemical databases, ensuring accurate tracking and research documentation.

In the pharmaceutical industry, 3-methoxy-4,5-dimethylpyrazole has shown promise as a building block for drug development. Its structural motifs are particularly relevant in the design of enzyme inhibitors and receptor modulators, which are hot topics in current medicinal chemistry research. The compound's potential in drug discovery aligns with the growing demand for novel therapeutic agents in treating various health conditions.

The agrochemical sector has also explored applications for 1H-Pyrazole,3-methoxy-4,5-dimethyl-(9CI). Its derivatives may contribute to the development of new crop protection agents, addressing the global need for sustainable agriculture solutions. This connection to green chemistry and eco-friendly pesticides makes the compound particularly relevant in today's environmentally conscious market.

From a materials science perspective, CAS 128792-65-4 has potential applications in creating advanced functional materials. Researchers are investigating its use in coordination chemistry and as a ligand for metal complexes, which could lead to innovations in catalysis and material design. These applications tie into current interests in renewable energy technologies and sustainable industrial processes.

The synthesis and characterization of 3-methoxy-4,5-dimethyl-1H-pyrazole continue to be active areas of research. Modern analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to study its properties in detail. These studies contribute valuable data to the growing body of knowledge about substituted pyrazole derivatives and their behavior in various chemical environments.

Market trends indicate increasing demand for specialized pyrazole derivatives like 1H-Pyrazole,3-methoxy-4,5-dimethyl-(9CI). The compound's unique combination of stability and reactivity makes it attractive for both research and industrial applications. Suppliers and manufacturers are responding to this demand by developing efficient production methods and ensuring consistent quality of CAS 128792-65-4 products.

Safety considerations for handling 3-methoxy-4,5-dimethylpyrazole follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper storage and handling procedures should always be observed. The compound's material safety data sheet provides detailed information for researchers and industrial users.

Future research directions for 1H-Pyrazole,3-methoxy-4,5-dimethyl-(9CI) may explore its potential in emerging fields such as bioorthogonal chemistry and click chemistry applications. The compound's structural features make it a candidate for participation in various selective chemical reactions, which are crucial for advanced material synthesis and bioconjugation techniques.

For researchers seeking high-purity 128792-65-4, several specialty chemical suppliers offer the compound in various quantities. The availability of custom synthesis services for 3-methoxy-4,5-dimethyl-1H-pyrazole derivatives further expands its accessibility for specialized applications. Quality control measures typically include HPLC analysis and spectroscopic verification to ensure compound integrity.

The patent landscape surrounding 1H-Pyrazole,3-methoxy-4,5-dimethyl-(9CI) and its derivatives continues to evolve, reflecting ongoing innovation in its applications. Recent filings demonstrate interest in its use for electronic materials, specialty coatings, and advanced polymer systems, indicating broad potential across multiple technology sectors.

Environmental considerations for CAS 128792-65-4 include studies on its biodegradation and ecological impact. As with all chemical substances, responsible disposal methods should be followed to minimize environmental footprint. The compound's relatively simple structure suggests favorable environmental fate characteristics compared to more complex synthetic molecules.

Analytical challenges associated with 3-methoxy-4,5-dimethylpyrazole primarily involve its separation from similar compounds in complex mixtures. Advanced chromatographic techniques have been developed to address these challenges, supporting quality control in both research and production settings. These methods contribute to the reliable characterization of pyrazole-based compounds in various matrices.

The global market for 1H-Pyrazole,3-methoxy-4,5-dimethyl-(9CI) reflects broader trends in specialty chemicals, with increasing demand from both academic and industrial sectors. Regional production capabilities and supply chain dynamics influence availability, while technological advancements continue to open new application possibilities for this versatile compound.